Cas no 2228475-65-6 (4-3-(difluoromethoxy)phenoxypiperidine)

• Product Name: 4-3-(difluoromethoxy)phenoxypiperidine
• CAS No: 2228475-65-6
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 6572398
• PubChem ID: 165688897
• Update Time: 2025-07-17

4-3-(difluoromethoxy)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-3-(difluoromethoxy)phenoxypiperidine
• 2228475-65-6
• EN300-1955029
• 4-[3-(difluoromethoxy)phenoxy]piperidine

• Inchi： 1S/C12H15F2NO2/c13-12(14)17-11-3-1-2-10(8-11)16-9-4-6-15-7-5-9/h1-3,8-9,12,15H,4-7H2
• InChI Key： OBCGSJVEDMIPQM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)OC1CCNCC1)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 4-3-(difluoromethoxy)phenoxypiperidine

Professional Introduction to Compound with CAS No. 2228475-65-6 and Product Name: 4-3-(difluoromethoxy)phenoxypiperidine

The compound with the CAS number 2228475-65-6 and the product name 4-3-(difluoromethoxy)phenoxypiperidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular architecture of 4-3-(difluoromethoxy)phenoxypiperidine incorporates a piperidine ring linked to a phenoxyl group substituted with a difluoromethoxy moiety, which contributes to its distinct pharmacological profile.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, particularly their role in enhancing metabolic stability, bioavailability, and binding affinity to biological targets. The presence of the difluoromethoxy group in 4-3-(difluoromethoxy)phenoxypiperidine is particularly noteworthy, as it has been shown to modulate the electronic properties of the molecule, thereby influencing its interactions with proteins and enzymes. This feature makes it a valuable scaffold for designing novel therapeutic agents targeting various diseases.

In the context of contemporary pharmaceutical research, 4-3-(difluoromethoxy)phenoxypiperidine has been explored for its potential in addressing neurological disorders. The piperidine core is a well-known pharmacophore in central nervous system (CNS) drugs, known for its ability to cross the blood-brain barrier efficiently. The phenoxyl group, further functionalized with the difluoromethoxy substituent, adds an additional layer of complexity that can fine-tune the compound's pharmacokinetic and pharmacodynamic properties. Preclinical studies have demonstrated that derivatives of this class exhibit promising activities in models of neurodegeneration and inflammation.

The synthesis of 4-3-(difluoromethoxy)phenoxypiperidine involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. The introduction of the difluoromethoxy group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds essential for this molecule's structure. These synthetic strategies not only showcase the ingenuity of modern chemical synthesis but also underscore the importance of methodological innovation in drug discovery.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 4-3-(difluoromethoxy)phenoxypiperidine with biological targets. These studies have revealed that the compound can engage with multiple protein pockets, suggesting its potential as a multitargeted drug candidate. Such multitargeting capabilities are increasingly valued in drug development, as they can lead to broader therapeutic effects with fewer side effects. The computational insights gained from these studies have guided further optimization efforts aimed at improving potency and selectivity.

The pharmacological profile of 4-3-(difluoromethoxy)phenoxypiperidine has been further investigated through in vitro and in vivo experiments. Initial assays have shown that this compound exhibits inhibitory activity against key enzymes implicated in disease pathways. For instance, it has demonstrated efficacy in reducing inflammatory cytokine production by modulating signaling cascades such as NF-κB. Additionally, animal models have provided evidence of its neuroprotective effects, particularly in contexts involving oxidative stress and neuroinflammation.

The development of novel pharmaceutical agents often involves a multidisciplinary approach, integrating expertise from chemistry, biology, pharmacology, and clinical research. The case of 4-3-(difluoromethoxy)phenoxypiperidine exemplifies this collaborative effort. Researchers from various disciplines have contributed to elucidating its structure-activity relationships (SAR), optimizing its synthetic routes, and evaluating its biological efficacy. This holistic approach ensures that compounds like 4-3-(difluoromethoxy)phenoxypiperidine are not only scientifically sound but also clinically relevant.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that address these complexities more effectively. The study of compounds like 4-3-(difluoromethoxy)phenoxypiperidine represents a forward-looking endeavor within pharmaceutical science. By leveraging cutting-edge technologies and innovative methodologies, researchers are paving the way for next-generation therapeutics that offer improved patient outcomes.

In conclusion,4-3-(difluoromethoxy)phenoxypiperidine, identified by CAS number 2228475-65-6, stands as a testament to the progress being made in chemical biology and drug development. Its unique structural features and promising pharmacological properties position it as a compelling candidate for further exploration in therapeutic applications. As research continues to uncover new insights into its mechanisms of action,4-3-(difluoromethoxy)phenoxypiperidine holds significant potential for contributing to advancements in medicine.